Benzenamine, 3,5-dibromo-4-[4-methoxy-3-(1-methylethyl)phenoxy]-

• IUPAC Name: 3,5-dibromo-4-(4-methoxy-3-propan-2-ylphenoxy)aniline
• InChI: InChI=1S/C16H17Br2NO2/c1-9(2)12-8-11(4-5-15(12)20-3)21-16-13(17)6-10(19)7-14(16)18/h4-9H,19H2,1-3H3
• InChI Key: OZJXANAUVBGUIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)OC2=C(C=C(C=C2Br)N)Br)OC
• Molecular Formula: C16H17Br2NO2
• DSSTOX Substance ID: DTXSID50471564
• Molecular Weight: 415.12 g/mol
• CAS RN: 169113-83-1

Description

This compound is a derivative of benzenamine, also known as aniline, which is an organic compound with the formula C6H5NH2. It consists of a benzene ring attached to an amino group. The specific compound you’re asking about has additional functional groups attached to the benzene ring: two bromo groups, a methoxy group, and a phenoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzene ring, with the various substituents (the bromo, methoxy, and phenoxy groups) attached at the appropriate positions.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by the electron-donating and electron-withdrawing effects of the substituents on the benzene ring. For example, the amino group is an electron-donating group, which activates the benzene ring towards electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the nature of the substituents on the benzene ring. For example, the presence of the bromo groups would likely make the compound denser and increase its boiling point compared to aniline.

Mechanism of Action

The mechanism of action of a compound depends on its use. Anilines and their derivatives are used in the manufacture of a wide variety of products, including dyes, drugs, and plastics.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Anilines, for example, can be toxic and possibly carcinogenic, and should be handled with care.

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the wide range of uses for aniline derivatives, there could be many possible directions for future research.